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Compound of Interest

Compound Name:
Ethyl 2-acetyl-3-

(dimethylamino)acrylate

Cat. No.: B151985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-acetyl-3-(dimethylamino)acrylate is a versatile trifunctional building block extensively

utilized in organic synthesis. Its unique enamine structure combined with electron-withdrawing

acetyl and ethyl ester groups imparts both nucleophilic and electrophilic characteristics, making

it a valuable precursor for the synthesis of a wide array of complex molecules, particularly

heterocyclic compounds with significant biological activity. This technical guide provides a

comprehensive overview of its chemical properties, detailed experimental protocols for its

synthesis, and its applications in the development of pharmacologically active compounds.

Chemical Identification and Properties
The compound is most commonly identified by the CAS Registry Number 51145-57-4. An

alternative, less frequently encountered CAS number is 203186-58-7. It is crucial for

researchers to be aware of both identifiers to ensure comprehensive literature and database

searches.

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b151985?utm_src=pdf-interest
https://www.benchchem.com/product/b151985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Registry Number 51145-57-4 [1]

Synonymous CAS RN 203186-58-7 [2]

Molecular Formula C₉H₁₅NO₃ [2]

Molecular Weight 185.22 g/mol [2]

IUPAC Name
ethyl (2E)-2-acetyl-3-

(dimethylamino)prop-2-enoate
N/A

Appearance
Light yellow to brown clear

liquid
[1]

Boiling Point 128 °C @ 0.2 mmHg N/A

Melting Point 41-44 °C N/A

Density 1.038 g/cm³ (Predicted) N/A

Solubility
Slightly soluble in Chloroform,

Ethyl Acetate, and Methanol
N/A

Synthesis of Ethyl 2-acetyl-3-
(dimethylamino)acrylate
The most prevalent and efficient method for the synthesis of Ethyl 2-acetyl-3-
(dimethylamino)acrylate is the condensation reaction between ethyl acetoacetate and N,N-

dimethylformamide dimethyl acetal (DMF-DMA).[2] This reaction is typically performed under

anhydrous conditions and can be catalyzed by a base to enhance the reaction rate.[2]

Experimental Protocol: Condensation Reaction
Materials:

Ethyl acetoacetate

N,N-dimethylformamide dimethyl acetal (DMF-DMA)
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Anhydrous Toluene (or other suitable anhydrous solvent)

Base catalyst (e.g., sodium ethoxide, optional)

Nitrogen or Argon gas supply

Standard laboratory glassware for anhydrous reactions (round-bottom flask, condenser, etc.)

Heating and stirring apparatus (magnetic stirrer with heating mantle)

Rotary evaporator

Procedure:

Reaction Setup: A dry, round-bottom flask equipped with a magnetic stir bar and a reflux

condenser is flushed with an inert gas (nitrogen or argon) to ensure anhydrous conditions.

Reagent Addition: Ethyl acetoacetate is dissolved in an appropriate volume of anhydrous

toluene and added to the reaction flask.

Initiation of Reaction: N,N-dimethylformamide dimethyl acetal (DMF-DMA) is added to the

stirred solution. If a base catalyst is used, it is added at this stage. The molar ratio of ethyl

acetoacetate to DMF-DMA is typically 1:1 to 1:1.2.

Reaction Conditions: The reaction mixture is heated to a temperature of 80-100°C and

stirred under an inert atmosphere. The progress of the reaction can be monitored by thin-

layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete

within several hours.[2]

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature. The solvent and any volatile byproducts are removed under reduced pressure

using a rotary evaporator. The resulting crude product can be purified by vacuum distillation

to yield pure Ethyl 2-acetyl-3-(dimethylamino)acrylate.

Applications in Drug Development
Ethyl 2-acetyl-3-(dimethylamino)acrylate serves as a critical intermediate in the synthesis of

various biologically active compounds. Its trifunctional nature allows for the construction of
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diverse molecular scaffolds, particularly nitrogen-containing heterocycles.[2]

Precursor for Biologically Active Heterocycles
This compound is a key starting material for the synthesis of pharmacologically important

scaffolds, including:

Pyrazolo[1,5-a]pyrimidines: These fused heterocyclic systems are known to exhibit a wide

range of biological activities. They are synthesized by reacting Ethyl 2-acetyl-3-
(dimethylamino)acrylate with various 5-aminopyrazoles.[2]

Pyrrolo[2,1-f]triazines: This scaffold is a core component of several compounds with

demonstrated antiproliferative effects against human cancer cells.[2]

The reactivity of Ethyl 2-acetyl-3-(dimethylamino)acrylate allows for the regioselective

introduction of acetyl and ester functionalities into the target heterocyclic ring system, which is

invaluable for the rational design of novel drug candidates.[2]

Visualizing Synthesis and Applications
Synthesis Workflow
The following diagram illustrates the primary synthetic route to Ethyl 2-acetyl-3-
(dimethylamino)acrylate.

Ethyl Acetoacetate

Ethyl 2-acetyl-3-(dimethylamino)acrylate

Condensation

N,N-Dimethylformamide
Dimethyl Acetal (DMF-DMA)

Click to download full resolution via product page

Caption: Synthesis of Ethyl 2-acetyl-3-(dimethylamino)acrylate.

Logical Relationship in Drug Discovery
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The diagram below outlines the logical flow from the starting material to its application in the

synthesis of biologically active compounds.
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Caption: Role in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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